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Compound Focus: m-Chlorocumene

CAS No.: 7073-93-0

Cat. No.: S1929357

Chemical Profile of m-Chlorocumene

The table below summarizes the basic identifying information and a referenced analytical condition for m-

Chlorocumene.
Property Description
CAS Number 7073-93-0 [1]
Molecular Formula CoH11CI [1]
Molecular Weight 154.640 g/mol [1]
logP 3.93[1]
Synonyms 1-Chloro-3-(propan-2-yl)benzene, 3-Chloroisopropylbenzene [1]
Reported HPLC Column Newcrom R1 [1]
Reported Mobile Phase Acetonitrile (MeCN), water, and phosphoric acid [1]
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Suggested Experimental Pathway

To create the comparison guide you need, generating experimental data is the most reliable path. The

flowchart below outlines a systematic method development workflow for comparing retention times, adapted

from general HPLC guidance [2] and retention prediction principles [3] [4].
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Optimize Parameters
Analyze m-Chlorocumene & Alternatives
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Compare Retention & Selectivity

f separation is adequate

Robustness Testing

Finalize Method & Document Data

This workflow visualizes a structured approach to obtain the data you need [2]:

Click to download full resolution via product page

¢ Phase 1: Method Scouting involves screening different stationary phases (C18, C8, and other
columns with different selectivities) and mobile phase modifiers (methanol, acetonitrile, or
tetrahydrofuran) to find a promising starting point [5] [2].

¢ Phase 2: Method Optimization focuses on fine-tuning parameters like the mobile phase gradient,
temperature, and pH to achieve optimal separation between m-Chlorocumene and your selected
alternative compounds [6] [2].

¢ Phase 3: Validation & Data Collection is where you would run the finalized method to gather

precise retention time data and test the method's robustness to variations, ensuring your comparison

data is reliable [2].

A Note on Retention Time Prediction
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For research planning, you may find retention time prediction models useful. Quantitative Structure-
Retention Relationship (QSRR) models use the chemical structure to predict retention behavior. Studies
have shown that these models can often predict retention times within a £15% chromatographic time window
[4]. Machine learning approaches are also being actively developed for this purpose, though they often

require large, standardized datasets [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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